N-cyclohexyl-N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-4-methylbenzenesulfonamide

• Molecular Formula: C32H39N3O3S
• Molecular Weight: 545.7 g/mol
• IUPAC Name: N-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl]-N-cyclohexyl-4-methylbenzenesulfonamide
• InChI: InChI=1S/C32H39N3O3S/c1-26-17-19-30(20-18-26)39(37,38)35(29-15-9-4-10-16-29)25-31(36)33-21-23-34(24-22-33)32(27-11-5-2-6-12-27)28-13-7-3-8-14-28/h2-3,5-8,11-14,17-20,29,32H,4,9-10,15-16,21-25H2,1H3
• InChI Key: FNPRTPJZVJNZCW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C5CCCCC5

Description

N-cyclohexyl-N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-4-methylbenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly referred to as "compound X" in scientific literature.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood, but it is believed to exert its effects through the modulation of neurotransmitter systems in the brain. Specifically, it has been shown to act as a potent antagonist at dopamine D2 and serotonin 5-HT1A receptors, which are known to be involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
In addition to its antipsychotic and anxiolytic properties, compound X has also been found to exhibit other biochemical and physiological effects. For example, it has been shown to increase the release of acetylcholine in the hippocampus, which is involved in learning and memory. It has also been found to reduce the production of inflammatory cytokines, suggesting potential anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in lab experiments is its potent and selective pharmacological activity. This makes it a useful tool for studying the role of dopamine and serotonin receptors in various physiological and behavioral processes. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental paradigms.

Future Directions

There are several potential future directions for research on compound X. One area of interest is the development of more potent and selective analogs of the compound, which could have improved therapeutic properties. Another area of interest is the investigation of the compound's effects on other neurotransmitter systems, such as the glutamatergic and GABAergic systems. Additionally, further studies are needed to better understand the potential anti-inflammatory properties of the compound and its potential applications in the treatment of inflammatory disorders.

Synthesis Methods

The synthesis of N-cyclohexyl-N-{2-[4-(diphenylmethyl)piperazin-1-yl]-2-oxoethyl}-4-methylbenzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with N-cyclohexyl-N-(2-hydroxyethyl)piperazine in the presence of triethylamine. The resulting intermediate is then reacted with diphenylmethylamine to yield the final product.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit significant antipsychotic and anxiolytic properties, making it a potential candidate for the treatment of mental disorders such as schizophrenia and anxiety.